1,1-Dimethyl-1-propanol 1,1-Dimethyl-1-propanol 2-Methyl-2-butanol, also known as T-amyl alcohol or amylene hydrate, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). 2-Methyl-2-butanol exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 2-methyl-2-butanol is primarily located in the cytoplasm. 2-Methyl-2-butanol is a pungent tasting compound that can be found in a number of food items such as green bell pepper, fruits, apple, and orange bell pepper. This makes 2-methyl-2-butanol a potential biomarker for the consumption of these food products.
Tert-amyl alcohol appears as a clear, colorless liquid with an odor of camphor. Slightly soluble in water.
2-methylbutan-2-ol is a tertiary alcohol that is propan-1-ol in which both of the hydrogens at position 1 have been replaced by methyl groups. It has a role as a protic solvent. It is a tertiary alcohol and an aliphatic alcohol.
Brand Name: Vulcanchem
CAS No.: 75-85-4
VCID: VC0152257
InChI: InChI=1S/C5H12O/c1-4-5(2,3)6/h6H,4H2,1-3H3
SMILES: CCC(C)(C)O
Molecular Formula: C5H12O
Molecular Weight: 88.15 g/mol

1,1-Dimethyl-1-propanol

CAS No.: 75-85-4

Reference Standards

VCID: VC0152257

Molecular Formula: C5H12O

Molecular Weight: 88.15 g/mol

1,1-Dimethyl-1-propanol - 75-85-4

CAS No. 75-85-4
Product Name 1,1-Dimethyl-1-propanol
Molecular Formula C5H12O
Molecular Weight 88.15 g/mol
IUPAC Name 2-methylbutan-2-ol
Standard InChI InChI=1S/C5H12O/c1-4-5(2,3)6/h6H,4H2,1-3H3
Standard InChIKey MSXVEPNJUHWQHW-UHFFFAOYSA-N
Impurities Typical impurities are other monomeric alcohols, dimeric alcohols, acetals and several miscellaneous substances ... typically free of suspended matter.
SMILES CCC(C)(C)O
Canonical SMILES CCC(C)(C)O
Boiling Point 102.4 °C
102.4 °C at 760 mm Hg
Colorform Colorless liquid
Density d204 0.81
0.8096 at 20 °C/4 °C
Flash Point 67 °F (NFPA, 2010)
67 °C (CLOSED CUP)
Melting Point -9.1 °C
Mp -8.4 °
-8.4°C
Physical Description Tert-amyl alcohol appears as a clear, colorless liquid with an odor of camphor. Slightly soluble in water.
Liquid
Description 2-Methyl-2-butanol, also known as T-amyl alcohol or amylene hydrate, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). 2-Methyl-2-butanol exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 2-methyl-2-butanol is primarily located in the cytoplasm. 2-Methyl-2-butanol is a pungent tasting compound that can be found in a number of food items such as green bell pepper, fruits, apple, and orange bell pepper. This makes 2-methyl-2-butanol a potential biomarker for the consumption of these food products.
Tert-amyl alcohol appears as a clear, colorless liquid with an odor of camphor. Slightly soluble in water.
2-methylbutan-2-ol is a tertiary alcohol that is propan-1-ol in which both of the hydrogens at position 1 have been replaced by methyl groups. It has a role as a protic solvent. It is a tertiary alcohol and an aliphatic alcohol.
Shelf Life SENSITIVE TO LIGHT
Solubility 1.25 M
110 mg/mL at 25 °C
Sol in 8 part water; miscible with alc, ether, benzene, chloroform, glycerol, oils
Very soluble in acetone
In water, 99,100 mg/L at 25 °C
Synonyms tert-Pentyl Alcohol; 2-Ethyl-2-propanol; 2-Hydroxy-2-methylbutane; 2-Methyl-2-butanol; 2-Methyl-2-hydroxybutane; 2-Methyl-3-butan-2-ol; Amylene Hydrate; Dimethylethylcarbinol; Ethyldimethylcarbinol; NSC 25498; tert-Amyl Alcohol; tert-Pentanol;
Vapor Pressure 16.70 mmHg
16.7 mm Hg at 25 °C
PubChem Compound 6405
Last Modified Nov 11 2021
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